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Compound of Interest

Compound Name: 2-Hydroxyethyl propionate

CAS No.: 24567-27-9

Cat. No.: B1603727

Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Hydroxyethyl propionate

Introduction
2-Hydroxyethyl propionate (CAS No. 24567-27-9), also known as ethylene glycol

monopropionate, is a bifunctional molecule containing both a primary hydroxyl group and an

ester functional group. This unique structure makes it a valuable intermediate in organic

synthesis and a component in the formulation of various materials. A thorough understanding of

its core physical properties, such as boiling point and density, is paramount for its effective

handling, application, and process design in both research and industrial settings. This guide

provides a detailed examination of these properties, the underlying molecular principles that

govern them, and the robust experimental methodologies for their verification.

Core Physical Properties of 2-Hydroxyethyl
propionate
The fundamental physical characteristics of a compound are dictated by its molecular structure

and the resulting intermolecular forces. For 2-Hydroxyethyl propionate, the key properties are

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1603727#bc-rfq
https://www.benchchem.com/product/b1603727/docs?utm_src=pdf-body#2-hydroxyethyl-propionate-physical-properties-boiling-point-density
https://www.benchchem.com/product/b1603727/docs?utm_src=pdf-body#2-hydroxyethyl-propionate-physical-properties-boiling-point-density
https://www.benchchem.com/product/b1603727/docs?utm_src=pdf-body#2-hydroxyethyl-propionate-physical-properties-boiling-point-density
https://www.benchchem.com/product/b1603727/docs?utm_src=pdf-body#2-hydroxyethyl-propionate-physical-properties-boiling-point-density
https://www.benchchem.com/product/b1603727/docs?utm_src=pdf-body#2-hydroxyethyl-propionate-physical-properties-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


summarized below.

Physical Property Value Conditions Source

Boiling Point 90-97 °C at 16 Torr (21.3 hPa) [1][2]

Density 1.054 ± 0.06 g/cm³ Predicted [1][2]

Molecular Formula C₅H₁₀O₃ - [2][3]

Molecular Weight 118.13 g/mol - [2][3]

Expert Insights: The Causality Behind the
Properties
A mere listing of physical properties is insufficient for true scientific application. Understanding

the why—the relationship between molecular architecture and macroscopic behavior—is critical

for prediction, troubleshooting, and innovation.

Boiling Point Analysis
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. The value for 2-Hydroxyethyl propionate (90-97 °C at 16

Torr) is a direct consequence of the intermolecular forces between its molecules.[1][2]

Hydrogen Bonding: The most significant contributor is the primary hydroxyl (-OH) group. This

group allows for strong hydrogen bonding, where the hydrogen atom of one molecule is

attracted to the electronegative oxygen atom of a neighboring molecule. This requires

substantial thermal energy to overcome, resulting in a relatively high boiling point compared

to analogous molecules lacking this group.

Dipole-Dipole Interactions: The ester functional group (-COO-) possesses a significant dipole

moment due to the electronegativity difference between the carbon and oxygen atoms.

These permanent dipoles lead to dipole-dipole attractions, which are weaker than hydrogen

bonds but still contribute significantly to the overall intermolecular cohesion.

Effect of Reduced Pressure: The boiling point is reported at a reduced pressure of 16 Torr.

This is a common practice for compounds that may decompose, oxidize, or polymerize at
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their atmospheric boiling point. By lowering the external pressure, the temperature required

to achieve boiling is significantly reduced, allowing for safer distillation and purification.

Density Analysis
Density is a measure of mass per unit volume (D = m/v) and is influenced by molecular weight

and how efficiently the molecules can pack together in a liquid state.[4]

Molecular Weight: With a molecular weight of 118.13 g/mol , 2-Hydroxyethyl propionate is

denser than water.[2][3]

Molecular Packing: The combination of the flexible ethyl group and the polar hydroxyl and

ester groups influences how closely the molecules can arrange themselves. The strong

intermolecular forces, particularly hydrogen bonding, tend to pull the molecules closer

together, contributing to a more compact and denser liquid phase. The reported value of

1.054 g/cm³ is consistent with a molecule of this size and functionality.[1][2]

Visualization of Structure-Property Relationships
The following diagram illustrates the connection between the functional groups of 2-
Hydroxyethyl propionate and its key physical properties.

Molecular Structure: 2-Hydroxyethyl propionate

Functional Groups Intermolecular Forces

Macroscopic Physical Properties

CH₃CH₂C(=O)OCH₂CH₂OH

Hydroxyl (-OH) Hydrogen BondingDominant

Ester (-COO-) Dipole-Dipole InteractionsSignificant
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Caption: Relationship between molecular features and physical properties.

Experimental Protocols for Property Verification
To ensure scientific integrity, physical properties must be verifiable. The following protocols

describe self-validating methods for determining the boiling point and density of liquid samples

like 2-Hydroxyethyl propionate.

Protocol 1: Boiling Point Determination via Thiele Tube
Method
This microscale method is efficient for determining the boiling point of small sample volumes.

Methodology:

Sample Preparation: Fill a small test tube (Durham tube) to a depth of approximately 2-3 cm

with 2-Hydroxyethyl propionate.

Capillary Insertion: Place a capillary tube, sealed at one end, into the test tube with the open

end down.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring

the sample is level with the thermometer's bulb.

Heating: Insert the assembly into a Thiele tube containing mineral oil, ensuring the heat is

applied to the side arm.[5]

Observation: Heat gently. As the temperature rises, air trapped in the capillary tube will

bubble out. Continue heating until a steady and rapid stream of bubbles emerges.

Cooling and Measurement: Turn off the heat. The stream of bubbles will slow and stop. The

boiling point is the temperature at which the liquid just begins to be drawn back into the

capillary tube.[5] This indicates that the vapor pressure of the sample equals the atmospheric

pressure.
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Validation: Repeat the heating and cooling cycle at least twice. Consistent temperature

readings validate the result. Record the ambient barometric pressure.

Protocol 2: Density Determination by Mass and Volume
This fundamental and direct method provides a reliable density measurement.[4][6]

Methodology:

Mass of Empty Cylinder: Using an analytical balance, measure and record the mass of a

clean, dry 10 mL or 25 mL graduated cylinder.[7]

Volume Measurement: Carefully add a specific volume of 2-Hydroxyethyl propionate (e.g.,

5.0 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.

Mass of Cylinder and Liquid: Measure and record the combined mass of the graduated

cylinder and the liquid sample.

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the

combined mass.[7]

Calculate the density using the formula: Density = Mass / Volume.[8]

Self-Validation and Precision:

Perform the measurement in triplicate to ensure reproducibility.

Calculate the average density and standard deviation. A low standard deviation indicates

high precision.

Ensure the temperature of the liquid is recorded, as density is temperature-dependent.

Conclusion
The physical properties of 2-Hydroxyethyl propionate are a direct reflection of its molecular

structure. The presence of both hydroxyl and ester functionalities imparts strong intermolecular
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forces, leading to a relatively high boiling point and a density greater than water. The

established values for these properties serve as a critical baseline for researchers and

professionals. By employing the detailed experimental protocols provided, these properties can

be reliably verified, ensuring the accuracy and integrity of any scientific or industrial application

involving this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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